Cas no 1204901-66-5 (4-Chloro-1-cyclopropyl-1H-pyrazole)

• Product Name: 4-Chloro-1-cyclopropyl-1H-pyrazole
• CAS No: 1204901-66-5
• MF: C₆H₇ClN₂
• MW: 142.586179971695
• CID: 1038740
• PubChem ID: 52142209
• Update Time: 2025-07-24

4-Chloro-1-cyclopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-cyclopropyl-1H-pyrazole
• 4-chloro-1-cyclopropylpyrazole
• AK100281
• ANW-70389
• CTK8C3673
• KB-241056
• A892181
• SCHEMBL24852440
• DTXSID00680240
• CS-0442390
• 1204901-66-5

• MDL： MFCD23135674
• Inchi： 1S/C6H7ClN2/c7-5-3-8-9(4-5)6-1-2-6/h3-4,6H,1-2H2
• InChI Key： AMCACDYDDKZGEH-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1CC1

Computed Properties

• Exact Mass: 142.0297759g/mol
• Monoisotopic Mass: 142.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-Chloro-1-cyclopropyl-1H-pyrazole

Recent Advances in the Study of 4-Chloro-1-cyclopropyl-1H-pyrazole (CAS: 1204901-66-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Chloro-1-cyclopropyl-1H-pyrazole (CAS: 1204901-66-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This heterocyclic compound, characterized by its pyrazole core and cyclopropyl substituent, has been identified as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for novel kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds, highlighting its broad utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 4-Chloro-1-cyclopropyl-1H-pyrazole as a precursor in the synthesis of selective JAK2 inhibitors. The research team utilized this compound to develop a series of derivatives with improved pharmacokinetic properties and reduced off-target effects. Molecular docking studies revealed that the cyclopropyl group enhances binding affinity to the JAK2 ATP-binding site, while the chloro substituent contributes to metabolic stability. These findings underscore the compound's potential in targeting hematologic malignancies and autoimmune disorders.

In the antimicrobial domain, a recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the successful incorporation of 4-Chloro-1-cyclopropyl-1H-pyrazole into novel quinolone hybrids. These hybrids exhibited potent activity against multidrug-resistant Staphylococcus aureus strains, with MIC values ranging from 0.5 to 2 μg/mL. The researchers attributed this enhanced activity to the compound's ability to modulate bacterial topoisomerase IV inhibition while maintaining low cytotoxicity against mammalian cells. This discovery opens new avenues for addressing the global challenge of antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 4-Chloro-1-cyclopropyl-1H-pyrazole have been achieved through improved cyclopropanation protocols. A 2024 Organic Process Research & Development article detailed a continuous flow chemistry approach that increased yield to 85% while reducing hazardous waste generation. This methodological improvement addresses previous challenges in large-scale production, making the compound more accessible for pharmaceutical applications.

Ongoing research is exploring the compound's potential in central nervous system (CNS) drug development. Preliminary results from a multi-center study suggest that 4-Chloro-1-cyclopropyl-1H-pyrazole derivatives can effectively cross the blood-brain barrier, with several candidates showing promise as modulators of GABA_A receptors. These findings, presented at the 2024 International Conference on CNS Drug Discovery, indicate potential applications in anxiety and epilepsy treatment.

In conclusion, 4-Chloro-1-cyclopropyl-1H-pyrazole (CAS: 1204901-66-5) continues to emerge as a valuable scaffold in pharmaceutical research. Its diverse applications across multiple therapeutic areas, combined with recent synthetic advancements, position this compound as a focus of ongoing drug discovery efforts. Future research directions include further exploration of its structure-activity relationships and development of more efficient synthetic routes to support clinical translation.